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Compound of Interest

Compound Name: Z-LVG-CHN2

Cat. No.: B037999

For Researchers, Scientists, and Drug Development Professionals

Introduction

Z-LVG-CHN2 is a cell-permeable, irreversible inhibitor of cysteine proteinases, with notable
activity against cathepsins.[1][2] This tripeptide derivative is an important tool for studying the
role of these proteases in various physiological and pathological processes, including viral
entry.[1][2] Notably, Z-LVG-CHN2 has been identified as an effective inhibitor of SARS-CoV-2
replication by targeting the 3CL pro protease, with an EC50 of 190 nM.[1] These application
notes provide detailed protocols for the preparation of Z-LVG-CHN2 stock solutions in dimethyl
sulfoxide (DMSO) and their application in cell-based assays.

Quantitative Data Summary

For accurate and reproducible experimental design, key quantitative data for Z-LVG-CHN2 are
summarized in the table below.
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Parameter Value Source
Molecular Weight 445.51 g/mol
Solubility in DMSO >10 mM

ECso (SARS-CoV-2 replication) 190 nM

Recommended Working

) 0-10 pM
Concentration Range
Storage of Stock Solution in -20°C for up to 1 month, -80°C
DMSO for up to 6 months

Experimental Protocols

Protocol 1: Preparation of a 10 mM Z-LVG-CHN2 Stock
Solution in DMSO

This protocol outlines the preparation of a high-concentration stock solution of Z-LVG-CHN2 in
DMSO, which can be subsequently diluted to various working concentrations for in vitro
experiments.

Materials:

Z-LVG-CHN2 powder

e Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated pipettes and sterile, filtered pipette tips

e \ortex mixer

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:
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e Calculation: To prepare 1 mL of a 10 mM stock solution, the required mass of Z-LVG-CHN2
is calculated as follows:

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 445.51 g/mol x 1000 mg/g
o Mass =4.4551 mg

» Weighing: On a calibrated analytical balance, accurately weigh 4.46 mg of Z-LVG-CHN2
powder and transfer it to a sterile microcentrifuge tube.

o Dissolution: Add 1 mL of anhydrous/sterile DMSO to the microcentrifuge tube containing the
Z-LVG-CHN2 powder.

o Solubilization: Securely cap the tube and vortex the solution at room temperature until the
powder is completely dissolved. Gentle warming (e.g., 37°C for 5-10 minutes) can be applied
to aid dissolution if necessary. Visually inspect the solution to ensure no particulates are
present.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes. Store the aliquots
at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).

Note on DMSO: DMSO is hygroscopic. Use a fresh, unopened bottle or a properly stored
anhydrous grade to ensure maximum solubility and stability of the compound. The final
concentration of DMSO in cell culture media should be kept below 0.5% to minimize
cytotoxicity, with a concentration of less than 0.1% being ideal.

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol describes the serial dilution of the 10 mM Z-LVG-CHN2 stock solution to prepare
a range of working concentrations for a typical cell-based antiviral or cytotoxicity assay.

Materials:
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10 mM Z-LVG-CHN2 stock solution in DMSO
Sterile cell culture medium appropriate for the cell line being used
Sterile microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Procedure:

 Intermediate Dilution: Prepare an intermediate stock solution to facilitate accurate serial

dilutions. For example, to make a 1 mM intermediate stock:

o Dilute the 10 mM stock solution 1:10 by adding 10 pL of the 10 mM stock to 90 pL of

sterile DMSO.

Serial Dilution for Working Solutions: The following steps outline the preparation of a dilution
series from 10 uM down to 0.01 pM, ensuring the final DMSO concentration in the cell
culture medium is consistent and low (e.g., 0.1%). This example is for a final volume of 1 mL
per well.

Highest Concentration (10 uM): To achieve a final concentration of 10 uM in 1 mL of
media, you will need a 1000x stock of 10 mM.

» Add 1 pL of the 10 mM Z-LVG-CHN2 stock solution to 999 uL of cell culture medium.
This results in a final DMSO concentration of 0.1%.

Subsequent Dilutions: To maintain a constant DMSO concentration across all working
solutions, it is recommended to first prepare a series of intermediate stocks in DMSO and
then dilute each of these into the final culture medium.

Alternative Method (Dilution in Media): If maintaining a precisely constant DMSO
concentration is less critical than minimizing the number of steps, you can perform a serial
dilution in the cell culture medium. However, be aware that the DMSO concentration will
decrease with each dilution step.
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e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell
culture medium as was used for the highest concentration of Z-LVG-CHN2. For the example
above, this would be 1 pL of DMSO in 999 uL of medium (0.1% DMSO).

Example Dilution Table for a 96-well plate (final volume 100 pL/well):

Final Volume of 10 mM Volume of Media .
Concentration (uM)  Stock (pL) (uL) Final DMSO (%)
10 0.1 99.9 0.1

5 0.05 99.95 0.05

2.5 0.025 99.975 0.025

1 0.01 99.99 0.01

0.1 0.001 99.999 0.001

Vehicle Control 0.1 (of pure DMSO) 99.9 0.1

Note: For very small volumes, it is advisable to perform an intermediate dilution step to ensure
accuracy.

Visualizations
Signaling Pathway: Cathepsin-Mediated Viral Entry

The following diagram illustrates the mechanism by which cathepsins facilitate the entry of
certain viruses, such as SARS-CoV-2, into host cells. Z-LVG-CHN2 inhibits the activity of these
cathepsins, thereby blocking a critical step in the viral lifecycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Z-LVG-CHN2 in
DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b037999#z-Ilvg-chn2-solubility-in-dmso-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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